Ammonium-d8 sulfate
Overview
Description
Synthesis Analysis
- A novel method for the synthesis of vinyl methyl sulfones involves ammonium iodide-induced sulfonylation of alkenes with DMSO and water (Gao et al., 2015).
- The synthesis of robust three-dimensional chiral metal sulfates, including ammonium rare-earth R double sulfate monohydrates, has been achieved under hydro/solvothermal conditions (Behera et al., 2014).
Molecular Structure Analysis
- The molecular structure of ammonium sulfate has been extensively studied. For example, the crystal structure of ammonium sulfate has been analyzed at various temperatures, revealing details about its phase transitions (Hasebe, 1981).
- Neutron diffraction studies have been conducted on the structures of ferroelectric and paraelectric ammonium sulfate, providing insights into hydrogen bond strengths and rotational barriers of ammonium ions (Schlemper & Hamilton, 1966).
Chemical Reactions and Properties
- Air-liquid interface studies of aqueous solutions containing ammonium and sulfate ions have shown how these ions affect the interfacial structure of water (Gopalakrishnan et al., 2005).
- Sulfate dependent ammonium oxidation (Sulfammox) links the nitrogen and sulfur cycles under anaerobic conditions, providing a novel connection between these essential processes (Liu et al., 2020).
Physical Properties Analysis
- Studies on the water cycle in mixed ammonium acid sulfate particles have been conducted to understand the behavior of these particles in different environmental conditions (Spann & Richardson, 1985).
Chemical Properties Analysis
- The synthesis and anticoagulant activity of quaternary ammonium chitosan sulfates have been explored, showing how sulfate groups' introduction into chitosan structures can significantly alter their anticoagulant activity (Fan et al., 2012).
- Heterogeneous reactions between alkylamines and ammonium salts, such as ammonium sulfate and ammonium bisulfate, contribute to particle growth in the atmosphere, indicating the chemical reactivity of these compounds (Qiu et al., 2011).
Scientific Research Applications
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Environmental Sustainability
- Field: Environmental Science
- Application: Ammonium sulfate is recovered from urban wastewater to reduce the energy and resources required to produce nitrogen-based fertilizer and to remove nitrogen from wastewater .
- Method: The technology can be applied to target source-separated urine or municipal wastewater .
- Results: Wastewater-derived ammonium sulfate generally has lower potential environmental impacts than industrially produced ammonium sulfate in most of the impact categories assessed .
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Agriculture
- Field: Agriculture
- Application: Ammonium sulfate is widely used as a sulfur (S) fertilizer, constituting about 50% of global S use .
- Method: The application of ammonium sulfate as a sulfur fertilizer can lead to ammonia volatilization in soils with pH >7 .
- Results: In field experiments, loss was mostly <5% of applied N in soils with pH (in water) <7.0. In soils with pH >7.0 there was a wide range of losses (0-66%), with many in the 20-40% range .
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Food Industry
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Protein Purification
- Field: Biochemistry
- Application: In the laboratory, ammonium sulfate is utilized for protein purification via ammonium sulfate precipitation .
- Method: Proteins in solution are precipitated out by adding ammonium sulfate. The amount of ammonium sulfate added will precipitate different proteins at different saturation levels .
- Results: This method is often used to concentrate proteins or to remove contaminants .
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Greenhouse Gas Regulation
- Field: Environmental Science
- Application: Ammonium sulfate is used in oil palm plantations on tropical peat to affect greenhouse gases and microbial diversity .
- Method: A long-term field experiment was conducted to compare the application of ammonium sulfate to no N application .
- Results: The study found that ammonium sulfate application slightly decreased soil pH, total carbon ©, total N, but increased nitrate (NO3−), ammonium (NH4+) concentration, methane (CH4), and nitrous oxide (N2O) fluxes .
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Ammonia Volatilization
- Field: Agronomy
- Application: The use of ammonium sulfate as a sulfur fertilizer can lead to ammonia volatilization .
- Method: The study estimates that replacing ammonium sulfate with a different form of S for arable crops could decrease NH3 emissions .
- Results: In temperate climates, emission from soils of pH >7.0 would decrease significantly .
Safety And Hazards
Ammonium-d8 sulfate may be harmful if inhaled, absorbed through skin, or swallowed . It may cause skin irritation and severe eye irritation . It is recommended to handle Ammonium-d8 sulfate with care, using personal protective equipment, including gloves and eye protection .
Relevant Papers A paper titled “Causes and Control Technology of Slurry Overflow in an Ammonia Desulfurization Tower” discusses the issue of ammonium sulfate slurry in the desulfurization tower often foaming and overflowing, which wastes resources and pollutes the environment . The paper aims to reveal the causes of foaming by analyzing foam composition .
properties
IUPAC Name |
tetradeuterioazanium;sulfate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2H3N.H2O4S/c;;1-5(2,3)4/h2*1H3;(H2,1,2,3,4)/i/hD8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFNBIHQBYMNNAN-KTOHAENGSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[NH4+].[NH4+].[O-]S(=O)(=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H][N+]([2H])([2H])[2H].[2H][N+]([2H])([2H])[2H].[O-]S(=O)(=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H8N2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ammonium-d8 sulfate |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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